Cas no 1807106-53-1 (3-Bromomethyl-5-chloro-4-methoxypyridine)

• Product Name: 3-Bromomethyl-5-chloro-4-methoxypyridine
• CAS No: 1807106-53-1
• MF: C₇H₇BrClNO
• MW: 236.493580102921
• CID: 4901326
• Update Time: 2025-08-05

3-Bromomethyl-5-chloro-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromomethyl-5-chloro-4-methoxypyridine

• Inchi： 1S/C7H7BrClNO/c1-11-7-5(2-8)3-10-4-6(7)9/h3-4H,2H2,1H3
• InChI Key： DPRZWQBBUJYULV-UHFFFAOYSA-N
• SMILES： BrCC1C=NC=C(C=1OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• XLogP3: 2
• Topological Polar Surface Area: 22.1

Additional information on 3-Bromomethyl-5-chloro-4-methoxypyridine

3-Bromomethyl-5-chloro-4-methoxypyridine: A Comprehensive Overview

3-Bromomethyl-5-chloro-4-methoxypyridine, with the CAS number 1807106-53-1, is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound is characterized by its pyridine ring structure, which serves as a foundational framework for various functional groups. The presence of a bromomethyl group at position 3, a chlorine substituent at position 5, and a methoxy group at position 4 imparts unique chemical properties that make it valuable in diverse applications.

The synthesis of 3-bromomethyl-5-chloro-4-methoxypyridine typically involves multi-step reactions, often starting from pyridine derivatives. The introduction of substituents at specific positions on the pyridine ring is achieved through nucleophilic substitution or electrophilic substitution mechanisms, depending on the desired regioselectivity and reactivity. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact.

One of the most promising applications of 3-bromomethyl-5-chloro-4-methoxypyridine lies in its use as an intermediate in pharmaceutical synthesis. Its ability to undergo various nucleophilic substitutions and coupling reactions makes it an ideal precursor for developing bioactive molecules. For instance, researchers have explored its potential in designing inhibitors for kinase enzymes, which are critical targets in cancer therapy.

In the realm of agrochemicals, 3-bromomethyl-5-chloro-4-methoxypyridine has been investigated as a building block for herbicides and insecticides. Its structural features allow for the creation of compounds with enhanced efficacy and reduced toxicity to non-target species. Recent studies have focused on optimizing its stability under field conditions to ensure prolonged activity without adverse environmental effects.

The electronic properties of 3-bromomethyl-5-chloro-4-methoxypyridine also render it suitable for applications in materials science, particularly in the development of organic semiconductors and optoelectronic devices. The pyridine ring's conjugated system facilitates charge transport, while the substituents modulate electronic characteristics such as band gap and carrier mobility.

In terms of environmental impact, researchers have emphasized the importance of understanding the degradation pathways of 3-bromomethyl-5-chloro-4-methoxypyridine. Studies indicate that under aerobic conditions, the compound undergoes microbial degradation, yielding less harmful byproducts. This knowledge is crucial for designing sustainable industrial processes that minimize ecological footprint.

In conclusion, 3-bromomethyl-5-chloro-4-methoxypyridine, with its unique structural features and versatile reactivity, continues to be a focal point in modern chemical research. Its applications span across pharmaceuticals, agrochemicals, and materials science, driven by ongoing advancements in synthetic methodologies and application-oriented studies.